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Compound of Interest

Compound Name: Tim-3-IN-2

Cat. No.: B10861607 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling novel chemical compounds with limited safety data. Tim-
3-IN-2 is a small molecule inhibitor of the Tim-3 protein, a key immune checkpoint receptor.[1]

As the complete toxicological profile of Tim-3-IN-2 is not yet fully established, it is crucial to

treat this compound as potentially hazardous and to adhere to stringent safety protocols. This

guide provides essential safety and logistical information for the handling and disposal of Tim-
3-IN-2 in a research setting.

Key Safety and Handling Information
The following table summarizes the known logistical and safety information for Tim-3-IN-2.

Given the absence of a comprehensive Safety Data Sheet (SDS), these recommendations are

based on standard best practices for handling novel small molecule inhibitors.
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Parameter Information Source/Recommendation

CAS Number 1113126-49-0
MedChemExpress, AbMole

BioScience

Molecular Formula C25H23N3O6 AbMole BioScience

Molecular Weight 461.47 g/mol AbMole BioScience

Appearance Solid powder General product information

Solubility
Soluble in DMSO (e.g., 40

mg/mL)
AbMole BioScience

Storage (Solid) -20°C (3 years), 4°C (2 years) AbMole BioScience

Storage (In Solvent)
-80°C (6 months), -20°C (1

month)

MedChemExpress, AbMole

BioScience

Toxicity

Not fully characterized. Handle

as a potentially hazardous

substance.

Prudent Laboratory Practice

Primary Hazards

Unknown. Assume potential for

skin and eye irritation, and

possible harm if ingested or

inhaled.

Prudent Laboratory Practice

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to minimize exposure when handling Tim-3-IN-2.

The following PPE should be considered mandatory:

Hand Protection: At a minimum, double-gloving with nitrile gloves is recommended. If there is

a risk of splash, consider using thicker, chemical-resistant gloves. Change gloves

immediately if they become contaminated.

Eye Protection: Chemical safety goggles or safety glasses with side shields are required. A

face shield should be worn in addition to goggles when there is a significant risk of splashing,

such as when preparing stock solutions.
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Body Protection: A fully buttoned laboratory coat should be worn at all times. For procedures

with a higher risk of contamination, a disposable gown is recommended.

Footwear: Closed-toe shoes are mandatory in the laboratory.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is critical for the safe handling of Tim-3-IN-2.

Preparation and Weighing
Designated Area: All handling of solid Tim-3-IN-2 should be conducted in a designated area,

such as a chemical fume hood or a powder containment hood, to prevent inhalation of the

powder.

Weighing: Use an analytical balance within the containment area. Use anti-static weighing

dishes to minimize the dispersal of the powder.

Cleaning: After weighing, carefully wipe down the balance and surrounding surfaces with a

damp cloth or paper towel to remove any residual powder. Dispose of the cleaning materials

as hazardous waste.

Solution Preparation
Solvent: Tim-3-IN-2 is soluble in dimethyl sulfoxide (DMSO).[2]

Procedure:

In a chemical fume hood, add the desired volume of DMSO to a vial containing the pre-

weighed Tim-3-IN-2.

Cap the vial securely and vortex or sonicate until the solid is completely dissolved.

Clearly label the vial with the compound name, concentration, solvent, and date of

preparation.
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Storage
Solid Form: Store the solid compound in a tightly sealed container at -20°C for long-term

storage.[2]

Stock Solutions: For stock solutions in DMSO, store in aliquots at -80°C for up to six months

or at -20°C for up to one month to minimize freeze-thaw cycles.[3]

Disposal Plan
Proper disposal of Tim-3-IN-2 and associated waste is crucial to prevent environmental

contamination and accidental exposure.

Solid Waste:

Any unused solid Tim-3-IN-2 should be disposed of as hazardous chemical waste.

Contaminated materials such as weighing paper, pipette tips, and gloves should be

collected in a designated, sealed hazardous waste container.

Liquid Waste:

Unused stock solutions and experimental media containing Tim-3-IN-2 should be collected

in a designated hazardous liquid waste container.

Do not pour solutions containing Tim-3-IN-2 down the drain.

Decontamination:

All glassware and equipment that have come into contact with Tim-3-IN-2 should be

decontaminated. This can be achieved by rinsing with a suitable solvent (such as ethanol

or isopropanol) to remove the compound, followed by a standard laboratory washing

procedure. The initial solvent rinse should be collected as hazardous waste.

Regulatory Compliance: All waste disposal must be carried out in accordance with local,

state, and federal regulations. Consult your institution's Environmental Health and Safety

(EHS) department for specific guidance.
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Experimental Workflow Diagram
The following diagram illustrates the recommended workflow for the safe handling of Tim-3-IN-
2, from receiving the compound to the final disposal of waste.
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Caption: Workflow for Safe Handling of Tim-3-IN-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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